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Compound of Interest

Compound Name: 4-Oxohexanal

Cat. No.: B8731499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural information of 4-Oxohexanal, a dicarbonyl compound with potential applications in

various scientific domains. The information is presented to be a valuable resource for

researchers, scientists, and professionals involved in drug development and chemical

synthesis.

Chemical and Physical Properties
4-Oxohexanal, a bifunctional molecule containing both a ketone and an aldehyde group,

possesses a unique reactivity profile. A summary of its key quantitative properties is provided in

the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₆H₁₀O₂ [1]

Molecular Weight 114.14 g/mol [1]

IUPAC Name 4-oxohexanal [1]

CAS Number 25346-59-2 [1]

Canonical SMILES CCC(=O)CCC=O [1]

InChI
InChI=1S/C6H10O2/c1-2-

6(8)4-3-5-7/h5H,2-4H2,1H3
[1]

InChIKey
KKOFYQBBUSZDKJ-

UHFFFAOYSA-N
[1]

Predicted LogP -0.2 [1]

Kovats Retention Index

(Standard non-polar)
909, 911 [1]

Chemical Structure
The structural representation of 4-Oxohexanal is fundamental to understanding its chemical

behavior and potential interactions.

Figure 1: Chemical structure of 4-Oxohexanal.

Experimental Protocols
Detailed experimental protocols for the specific synthesis of 4-Oxohexanal are not readily

available in the public domain. However, general methods for the synthesis of 1,4-dicarbonyl

compounds can be adapted. One common approach is the oxidative cleavage of cyclic

precursors.

General Synthesis Workflow for 1,4-Dicarbonyl
Compounds
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The following diagram illustrates a generalized workflow for the synthesis of 1,4-dicarbonyl

compounds, which could be theoretically applied for the synthesis of 4-Oxohexanal.

Generalized Synthesis Workflow for 1,4-Dicarbonyl Compounds

Start with a suitable cyclic precursor
(e.g., a cyclobutene derivative)

Perform oxidative cleavage
(e.g., Ozonolysis, KMnO4, OsO4/NaIO4)

Aqueous work-up and extraction
(e.g., with dichloromethane or ethyl acetate)

Purification of the crude product
(e.g., column chromatography)

Characterization of the final 1,4-dicarbonyl compound
(NMR, IR, MS)

Isolated 1,4-Dicarbonyl Compound

Click to download full resolution via product page

Figure 2: Generalized workflow for the synthesis of 1,4-dicarbonyl compounds.
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Spectroscopic Analysis
While specific experimental conditions for acquiring spectroscopic data for 4-Oxohexanal are

not detailed in the available literature, general protocols for similar small organic molecules can

be followed.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectra would be crucial for structural elucidation. Samples are typically

dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) and analyzed using a standard

NMR spectrometer (e.g., 400 or 500 MHz). Chemical shifts are reported in ppm relative to

a reference standard like tetramethylsilane (TMS).

Infrared (IR) Spectroscopy:

An IR spectrum would confirm the presence of the carbonyl groups (C=O) from the

aldehyde and ketone functionalities, typically showing strong absorption bands in the

region of 1700-1740 cm⁻¹. The C-H stretches of the aldehyde group would also be

observable.

Mass Spectrometry (MS):

Mass spectrometry, often coupled with Gas Chromatography (GC-MS), would be used to

determine the molecular weight and fragmentation pattern of 4-Oxohexanal. The

molecular ion peak (M+) would be expected at an m/z corresponding to its molecular

weight (114.14).

Biological Activity
Currently, there is limited information on the biological activity of 4-Oxohexanal. One study has

reported its antibacterial activity. Further research is required to explore its full pharmacological

potential and any associated signaling pathways. No information regarding specific signaling

pathways involving 4-Oxohexanal was found during the literature search for this guide.

Conclusion
This technical guide has summarized the core chemical properties and structural features of 4-
Oxohexanal based on currently available information. While foundational data is accessible,
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there is a clear need for more detailed, publicly available experimental protocols for its

synthesis and comprehensive spectroscopic characterization. The reported antibacterial activity

suggests a potential avenue for future research into its biological applications. Professionals in

drug development and chemical research can use this guide as a starting point for further

investigation into this intriguing dicarbonyl compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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